11-(3-Methylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one

Specification

• CAS No.: 385418-27-9
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.42
• IUPAC Name: 11-(3-methylphenyl)-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
• Standard InChI: InChI=1S/C16H14N2OS2/c1-9-4-2-5-10(8-9)18-15(19)13-11-6-3-7-12(11)21-14(13)17-16(18)20/h2,4-5,8H,3,6-7H2,1H3,(H,17,20)
• Standard InChI Key: DHFNWEMAAIUPAC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(NC2=S)SC4=C3CCC4

Introduction

The compound 11-(3-Methylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one is a complex organic molecule with a unique tricyclic structure. It belongs to a class of compounds known for their potential applications in various fields, including pharmaceuticals and materials science. This article provides an in-depth look at the chemical properties, synthesis, and potential applications of this compound.

Chemical Formula and Molecular Weight

• Chemical Formula: C16H14N2OS2

• Molecular Weight: 314.43 g/mol

Structural Features

The compound features a tricyclic structure with a thia (sulfur-containing) ring, two nitrogen atoms, and a sulfanyl group attached to the 10th position. The presence of a methylphenyl group at the 11th position adds to its complexity and potential reactivity.

Storage and Handling

While specific storage conditions for this compound are not detailed, compounds of similar complexity are typically stored at room temperature in a dry, well-ventilated area.

Pharmaceutical Applications

Compounds with similar structures have been explored for their potential biological activities, including anticancer and anti-inflammatory properties. The presence of sulfur and nitrogen atoms in the structure could contribute to interactions with biological targets, making them candidates for drug development.

Materials Science

The unique structure of this compound might also be of interest in materials science, particularly in the development of new organic materials with specific optical or electrical properties.

Comparison with Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
11-(3-Methylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one	385418-27-9	C16H14N2OS2	314.43
11-(3-Methoxypropyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one	565174-25-6	C13H16N2O2S2	296.41
11-(2-Methylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one	380583-57-3	C16H14N2OS2	314.43